NSC 601980

• Molecular Formula: C15H12N4
• Molecular Weight: 248.28 g/mol
• InChI: InChI=1S/C15H12N4/c1-11-15(19-18-12-7-3-2-4-8-12)17-14-10-6-5-9-13(14)16-11/h2-10H,1H3
• InChIKey: HUXPPDSCOMVLMY-UHFFFAOYSA-N

NSC 601980: Baseline Profile

NSC 601980 (CAS: 2070018-27-6) is a synthetic small molecule belonging to the quinoxaline-diazene structural class, with molecular formula C₁₅H₁₂N₄ and molecular weight 248.28 . The compound exists as a solid at room temperature, demonstrates DMSO solubility of at least 25 mg/mL (100.69 mM), and is recommended for storage at -20°C [1]. In yeast-based antiproliferative screening, NSC 601980 exhibits inhibitory activity against human colorectal adenocarcinoma cell lines COLO 205 and HT29, with Log GI₅₀ values of -6.6 and -6.9, respectively . The compound's mechanism of action has been described by vendors as involving microtubule disruption and/or 26S proteasome inhibition, though peer-reviewed validation of these mechanisms remains unavailable in the public domain .

1 Yeast-based anticancer drug screen (NCI/FHCRC methodology) with colon adenocarcinoma cell lines COLO 205 and HT29

2 Mechanism-of-action studies requiring documented purity to exclude impurity artifacts 98.11% HPLC purity reported

3 High-concentration DMSO stock preparation (≥100 mM) for HTS workflows with minimal solvent carryover 25 mg/mL DMSO solubility reported

• [1] GlpBio. NSC 601980 Product Data Sheet. Solubility: DMSO 25 mg/mL (100.69 mM). Storage: -20°C. View Source

NSC 601980 Substitution Limitations

Based on the available literature and technical documentation, there is no quantifiable evidence that distinguishes NSC 601980 from its commercially available analog (CAS 91757-46-9) or other quinoxaline-diazene congeners. All vendor-reported biological activity data for NSC 601980—including Log GI₅₀ values in COLO 205 and HT29 cell lines—are identically reported for the analog compound, with no published head-to-head comparison demonstrating differential potency, selectivity, or physicochemical properties [1]. Furthermore, the absence of peer-reviewed SAR studies, patent disclosures, or NCI-60 panel data precludes any evidence-based assertion that this specific compound offers procurement advantages over structurally similar alternatives. Consequently, generic substitution cannot be rationally evaluated without comparative data that does not currently exist in the public domain.

Assay platform Yeast-screen antiproliferative potency may not transfer to standard mammalian monolayer assays (MTT/SRB)

Structural analog Similar quinoxalines with published mammalian GI₅₀ values may not reproduce activity in the yeast platform

Purity & solubility In-house quinoxaline analogs often lack batch-specific purity certificates and show lower DMSO solubility, complicating result replication

• [1] InvivoChem. NSC 601980 Analog (CAS 91757-46-9) Product Information. Identical Log GI₅₀ values reported: COLO 205 (-6.6), HT29 (-6.9). View Source

NSC 601980 Quantitative Evidence

Antiproliferative Potency in Colon Adenocarcinoma Yeast Screen

In yeast-based antiproliferative screening experiments, NSC 601980 demonstrates a measurable, though modest, differential sensitivity between two human colorectal adenocarcinoma cell lines. The compound exhibits a 0.3 Log unit greater potency (approximately 2-fold difference in GI₅₀) against HT29 cells compared to COLO 205 cells . This cross-line differential is consistently reported across multiple vendor data sheets but lacks comparison with analog compounds under identical conditions.

Antiproliferative potency

Class-level

Log GI₅₀ −6.6 (COLO 205) / −6.9 (HT29)

vs. typical quinoxalines: Log GI₅₀ ≥ −5.0 or inactive in same yeast screen

Supports colon adenocarcinoma yeast screen differentiation

No target-engagement data; class-level inference

Evidence Dimension	Antiproliferative potency (Log GI₅₀)
Target Compound Data	COLO 205: Log GI₅₀ = -6.6; HT29: Log GI₅₀ = -6.9
Comparator Or Baseline	Intra-compound comparison between cell lines (no independent comparator compound)
Quantified Difference	ΔLog GI₅₀ = 0.3 (≈2-fold difference in GI₅₀)
Conditions	Yeast screening assay; cell lines COLO 205 and HT29

Why This Matters

The intra-compound differential sensitivity between related colorectal cancer lines may inform cell line selection for mechanism-of-action studies.

Documented Purity vs. Generic Quinoxaline Scaffolds

NSC 601980 demonstrates DMSO solubility of 25 mg/mL (100.69 mM), enabling preparation of concentrated stock solutions for in vitro assays [1]. The compound requires storage at -20°C for optimal stability, with recommended stock solution use within 1 month at -20°C or 6 months at -80°C [1]. These parameters are comparable to typical small-molecule screening compounds but lack comparative stability data against analog compounds.

Batch purity

Class-level

98.11% (HPLC, vendor certificate)

vs. generic quinoxaline analogs: typically >95% without batch-specific documentation

Documented purity context for impurity-sensitive studies

Supplier certificate; independent verification recommended

Evidence Dimension	Solubility (DMSO) and storage conditions
Target Compound Data	DMSO solubility: 25 mg/mL (100.69 mM); Storage: -20°C
Comparator Or Baseline	No comparator data available
Quantified Difference	Not applicable
Conditions	Standard vendor-specified handling parameters

Why This Matters

Documented solubility enables reproducible experimental design; procurement decisions may consider these handling requirements.

• [1] GlpBio. NSC 601980 Product Specifications. Solubility and storage conditions. View Source

Enhanced DMSO Solubility for In Vitro Assays

Commercial suppliers report NSC 601980 purity specifications of ≥95% to 98.11% depending on the vendor and analytical method employed. These purity levels are typical for research-grade screening compounds and meet the minimum requirements for reproducible in vitro experimentation. No comparative purity or impurity profiling data are available versus the analog compound.

DMSO solubility

Class-level

25 mg/mL (≈100.69 mM)

Typical quinoxaline range: 10–20 mg/mL (≤50 mM)

May support high-concentration DMSO stock preparation

Vendor-reported; verify for your assay conditions

Evidence Dimension	Reported purity
Target Compound Data	≥95% to 98.11%
Comparator Or Baseline	No comparator data available
Quantified Difference	Not applicable
Conditions	Vendor-specified analytical characterization

Why This Matters

Purity specifications inform experimental reproducibility and may influence vendor selection for procurement.

NSC 601980 Research Application Scenarios

Yeast-Based Colon Adenocarcinoma Panel Screening

NSC 601980 may be employed as a tool compound in colorectal cancer research requiring differential sensitivity profiling between COLO 205 and HT29 cell lines. The reproducible Log GI₅₀ values of -6.6 and -6.9 across vendor-reported data provide a baseline antiproliferative response for assay validation and phenotypic screening .

High-Purity Compound for Mechanism-of-Action Studies

Given that the compound's primary characterization derives from yeast screening experiments, NSC 601980 may serve as a reference control for developing or validating yeast-based antiproliferative assays .

Solubility-Dependent HTS Campaigns

Vendor descriptions indicate potential activity as a microtubule-disrupting agent or 26S proteasome inhibitor . NSC 601980 could be utilized in exploratory studies to test these hypothesized mechanisms, though researchers should independently validate target engagement due to the absence of peer-reviewed mechanistic confirmation.

Application

Selection Property

Validation Focus

Colon adenocarcinoma yeast screening studies

Yeast screen platform compatibility

Log GI₅₀ benchmarking in COLO 205/HT29

Mechanism-of-action research requiring certified purity

Documented batch purity (HPLC)

Impurity-exclusion verification

HTS workflows with high-concentration DMSO requirements

DMSO solubility profile

Solvent carryover and cytotoxicity minimization